Cas no 868161-62-0 (Butanedioic acid,1-[[4-(hydroxymethyl)phenyl]methyl] ester)

• Product Name: Butanedioic acid,1-[[4-(hydroxymethyl)phenyl]methyl] ester
• CAS No: 868161-62-0
• MF: C₁₂H₁₄O₅
• MW: 238.236564159393
• CID: 718943
• Update Time: 2024-01-31

Butanedioic acid,1-[[4-(hydroxymethyl)phenyl]methyl] ester Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,1-[[4-(hydroxymethyl)phenyl]methyl] ester
• Butanedioic acid, mono[[4-(hydroxymethyl)phenyl]methyl] ester (9CI)

• Inchi： 1S/C12H14O5/c13-7-9-1-3-10(4-2-9)8-17-12(16)6-5-11(14)15/h1-4,13H,5-8H2,(H,14,15)
• InChI Key： KGLYGLGDZZQSAC-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=C(CO)C=C1)(=O)CCC(O)=O

Computed Properties

• Exact Mass: 238.084
• Monoisotopic Mass: 238.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2